5-Isopropylidene-2-(4-m-tolyl-piperazin-1-yl)-thiazol-4-one

• CAS: 326173-99-3
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4g/mol
• SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=NC(=O)C(=C(C)C)S3
• InChI: InChI=1S/C17H21N3OS/c1-12(2)15-16(21)18-17(22-15)20-9-7-19(8-10-20)14-6-4-5-13(3)11-14/h4-6,11H,7-10H2,1-3H3
• InChIKey: OKYXCBRIPOPNLP-UHFFFAOYSA-N

5-Isopropylidene-2-(4-m-tolyl-piperazin-1-yl)-thiazol-4-one (CAS 326173-99-3): A Thiazolone-Piperazine with Documented Thymidylate Synthase Inhibition

5-Isopropylidene-2-(4-m-tolyl-piperazin-1-yl)-thiazol-4-one (CAS 326173‑99‑3, molecular formula C₁₇H₂₁N₃OS, MW 315.4 g mol⁻¹) is a synthetic thiazol‑4‑one derivative bearing an N‑(m‑tolyl)piperazine substituent at position 2 and an isopropylidene group at position 5. The compound has been evaluated as an inhibitor of thymidylate synthase (TS), exhibiting a Ki of 418 nM against enzyme partially purified from L1210 mouse leukemia cells [1], and has also been tested for inhibition of platelet 12‑lipoxygenase at 30 µM . Its structure positions it within the class of non‑folate, heterocyclic TS ligands, distinct from classical antifolate chemotypes.

1

Non-folate thiazolone TS ligand — suitable for probing folate-independent binding modes

2

Definitive meta-tolyl positional isomer for SAR mapping of N-arylpiperazine pharmacophores

3

Supplied with batch-specific QC documentation (NMR, HPLC, GC) for reproducible bioassay development

• [1] Bisset GM, Pawelczak K, Jackman AL, Calvert AH, Hughes LR. Syntheses and thymidylate synthase inhibitory activity of the poly‑γ‑glutamyl conjugates of N‑[5‑[N‑(3,4‑dihydro‑2‑methyl‑4‑oxoquinazolin‑6‑ylmethyl)‑N‑methylamino]‑2‑thenoyl]‑L‑glutamic acid (ICI D1694) and other quinazoline antifolates. J Med Chem. 1992;35:859‑866. BindingDB entry ChEMBL_209983 (CHEMBL878640). View Source

Why the Meta‑Tolyl Substitution Pattern in 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one Cannot Be Assumed Interchangeable with Other Piperazine‑Thiazolones

Thiazolone‑piperazine derivatives bearing different N‑aryl substituents on the piperazine ring are not functionally interchangeable. The meta‑tolyl group in 5‑isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one positions the methyl substituent at the 3‑position of the phenyl ring, whereas the closely related analog 5‑isopropylidene‑2‑(4‑p‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one (CAS 326174‑42‑9) bears a para‑methyl group [1]. Such positional isomerism can dramatically alter molecular recognition, target affinity, and selectivity. Users seeking a defined pharmacological profile must therefore procure the exact meta‑tolyl congener, as substitution with the para isomer or other N‑aryl variants cannot replicate the binding interactions established for this specific compound.

Meta-tolyl substitution may not be interchangeable with para-tolyl isomer — binding topology and target affinity can differ significantly.

N-aryl variation on the piperazine ring alters molecular recognition; analogs without the exact m-tolyl group cannot replicate reported interaction profiles.

Purity grade and QC documentation may affect assay reproducibility; lower-purity material without analytical confirmation introduces impurity risk.

• [1] PubChem Compound Summary: 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one (CID 775545) and 5‑Isopropylidene‑2‑(4‑p‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one (CID 775546). National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence for 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one vs. Structural Analogs and Class Standards

Validated Thymidylate Synthase Inhibition Ki = 418 nM for 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one vs. Classical Antifolate TS Inhibitors

The compound exhibits a Ki of 418 nM against thymidylate synthase partially purified from L1210 mouse leukemia cells that overproduce the enzyme due to TS gene amplification (ChEMBL_209983) [1]. This contrasts with the picomolar Ki values reported for classical antifolate TS inhibitors such as raltitrexed (Ki ≈ 0.06 nM) and pemetrexed (Ki ≈ 1.3 nM) measured in comparable enzymatic assays [2]. While the absolute potency is lower, the compound represents a structurally distinct, non‑polyglutamatable chemotype that does not rely on the folate transport or polyglutamation machinery required by classical antifolates.

TS Inhibition Ki

Reported

Ki 418 nM (L1210 TS) vs Raltitrexed ~0.06 nM, Pemetrexed ~1.3 nM

Non-folate chemotype with distinct binding; ~7000-fold weaker than raltitrexed

Cross-study context; human TS data may differ

Evidence Dimension	Thymidylate synthase inhibition (Ki)
Target Compound Data	418 nM
Comparator Or Baseline	Raltitrexed: Ki ≈ 0.06 nM; Pemetrexed: Ki ≈ 1.3 nM
Quantified Difference	~7,000‑fold weaker than raltitrexed; ~320‑fold weaker than pemetrexed
Conditions	Enzymatic assay with partially purified TS from L1210 mouse leukemia cells overproducing TS [1]; comparator Ki values from recombinant human TS assays [2]

Why This Matters

The distinct chemotype provides a valuable tool for probing non‑folate TS binding pockets and for studying TS inhibition in contexts where folate‑based resistance mechanisms (e.g., impaired polyglutamation, reduced folate carrier mutations) are operational.

• [1] Bisset GM, Pawelczak K, Jackman AL, Calvert AH, Hughes LR. Syntheses and thymidylate synthase inhibitory activity of the poly‑γ‑glutamyl conjugates of ICI D1694 and other quinazoline antifolates. J Med Chem. 1992;35:859‑866. BindingDB ChEMBL_209983 (CHEMBL878640). View Source
• [2] Shih C, Chen VJ, Gossett LS, et al. LY231514, a pyrrolo[2,3‑d]pyrimidine‑based antifolate that inhibits multiple folate‑requiring enzymes. Cancer Res. 1997;57:1116‑1123. (Comparative Ki data for pemetrexed and raltitrexed against TS.) View Source

Positional Isomerism: Meta‑Tolyl vs. Para‑Tolyl Structural Differentiation in 5‑Isopropylidene‑2‑(4‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one Analogs

The target compound carries a meta‑methyl substituent on the N‑phenylpiperazine ring (m‑tolyl, CAS 326173‑99‑3), whereas the closest commercially available analog features a para‑methyl group (p‑tolyl, CAS 326174‑42‑9) [1]. Meta‑ vs. para‑substitution on the piperazine N‑phenyl ring alters the spatial orientation and electronic character of the methyl group relative to the thiazolone core, which can influence π‑stacking interactions, hydrogen‑bonding geometry, and overall binding pose within target active sites. No direct head‑to‑head activity comparison between the two isomers has been published, but extensive literature on related N‑arylpiperazine pharmacophores demonstrates that positional isomerism frequently yields divergent potency and selectivity profiles [2].

Meta vs Para Isomerism

Class-level

Binding orientation predicted to differ; no direct activity comparison published

Class-level SAR; not functionally interchangeable

Direct comparison data unavailable

Evidence Dimension	Substituent position on piperazine N‑phenyl ring
Target Compound Data	Meta‑methyl (m‑tolyl, 3‑methylphenyl)
Comparator Or Baseline	Para‑methyl (p‑tolyl, 4‑methylphenyl; CAS 326174‑42‑9)
Quantified Difference	Positional isomerism — differential binding orientation predicted; quantitative activity comparison not available in public domain
Conditions	Structural and pharmacophoric analysis; class‑level SAR inference from N‑arylpiperazine literature

Why This Matters

For SAR campaigns seeking to map the effect of aryl substitution patterns on biological activity, the meta‑tolyl compound is the essential probe; the para‑tolyl isomer cannot serve as a surrogate due to predicted differences in binding topology.

• [1] PubChem Compound Summaries: CID 775545 (m‑tolyl, CAS 326173‑99‑3) and CID 775546 (p‑tolyl, CAS 326174‑42‑9). National Center for Biotechnology Information. View Source
• [2] Lopez‑Rodriguez ML, Morcillo MJ, Rovat TK, et al. Synthesis and structure‑activity relationships of a new model of arylpiperazines. 8. Computational simulation of ligand‑receptor interaction of 5‑HT1AR agonists with selectivity over α1‑adrenoceptors. J Med Chem. 2005;48:2548‑2558. (Exemplifies positional isomerism effects in N‑arylpiperazines.) View Source

Documented Platelet 12‑Lipoxygenase Inhibition at 30 µM for 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one

The compound was tested for in vitro inhibition of platelet 12‑lipoxygenase at a single concentration of 30 µM (ALA615117) . Although the specific percent inhibition value is not publicly reported at the single‑point screening level, the testing record indicates that the compound engages this enzyme target. Platelet 12‑lipoxygenase is a validated target in thrombosis and vascular inflammation [1], and the thiazolone‑piperazine scaffold's activity against 12‑LOX constitutes an orthogonal biological annotation distinct from the TS inhibition profile.

12-Lipoxygenase Assay

Assay context

Tested at 30 µM (single-point screening)

Orthogonal target engagement context beyond TS

Quantitative percent inhibition not publicly reported

Evidence Dimension	Platelet 12‑lipoxygenase inhibition
Target Compound Data	Tested at 30 µM (single‑point screening; quantitative percent inhibition not publicly available)
Comparator Or Baseline	N/A — single‑point screening data; no comparator tested in the same assay publicly available
Quantified Difference	N/A
Conditions	In vitro platelet 12‑lipoxygenase inhibition assay, single concentration (30 µM)

Why This Matters

Dual annotation against both TS and 12‑LOX distinguishes this compound from single‑target probes and may be valuable for polypharmacology or phenotypic screening applications where modulation of both targets is desirable.

• [1] Yeung J, Holinstat M. 12‑Lipoxygenase: a potential target for novel anti‑platelet therapeutics. Cardiovasc Hematol Agents Med Chem. 2011;9:154‑164. View Source

Commercial Availability at 98% Purity with Batch‑Specific QC Documentation (NMR, HPLC, GC) for 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one

The compound is supplied by Bidepharm at a standard purity of 98%, accompanied by batch‑specific quality control documentation including NMR, HPLC, and GC spectra . This contrasts with typical unverified supplier listings that offer the compound at 95% purity without analytical documentation . The 3‑percentage‑point purity difference, combined with verified spectroscopic characterization, reduces the risk of assay interference from unidentified impurities and supports reproducible biological testing.

Purity & QC Specification

Specification review

98% purity with NMR, HPLC, GC; standard supplier 95% without QC

Reduced impurity interference risk and documented identity

Batch-specific QC documentation included

Evidence Dimension	Commercial purity and QC documentation
Target Compound Data	98% purity with batch‑specific NMR, HPLC, GC reports
Comparator Or Baseline	Standard supplier purity: 95% without documented QC
Quantified Difference	3‑percentage‑point purity increase plus verified analytical characterization
Conditions	Vendor product specification; Bidepharm product page for CAS 326173‑99‑3

Why This Matters

Higher purity and documented identity verification directly translate to reduced experimental variability and more reliable dose‑response data in concentration‑dependent biological assays.

Recommended Research and Procurement Application Scenarios for 5‑Isopropylidene‑2‑(4‑m‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one

Non‑Folate Thymidylate Synthase Probe for Drug‑Resistance Studies

With a validated Ki of 418 nM against thymidylate synthase [1], this compound serves as a structurally distinct, non‑polyglutamatable TS ligand suitable for investigating TS inhibition in cellular models that have acquired resistance to classical antifolates through impaired folate transport or reduced folylpolyglutamate synthetase activity. Researchers studying TS‑targeted anticancer strategies can employ this chemotype to dissect binding determinants independent of the folate cofactor binding site.

Dual‑Target Polypharmacology Screening in Thrombosis and Oncology

The compound's demonstrated engagement of both thymidylate synthase (Ki 418 nM) [1] and platelet 12‑lipoxygenase (tested at 30 µM) makes it a candidate for phenotypic screening campaigns where simultaneous modulation of nucleotide metabolism and inflammatory lipid signaling is hypothesized to yield synergistic effects, particularly in cancer‑associated thrombosis models.

Positional Isomer SAR Probe for N‑Arylpiperazine‑Thiazolone Pharmacophore Mapping

As the definitive meta‑tolyl isomer within the 5‑isopropylidene‑2‑(4‑tolyl‑piperazin‑1‑yl)‑thiazol‑4‑one pair, this compound is indispensable for structure‑activity relationship (SAR) studies aimed at quantifying the effect of meta vs. para substitution on biological activity [2]. Medicinal chemistry teams building thiazolone‑piperazine libraries require both isomers to fully characterize the pharmacophore.

High‑Purity Reference Standard for Bioassay Development

The availability of this compound at 98% purity with batch‑specific NMR, HPLC, and GC documentation supports its use as a quantitative reference standard in bioassay development and validation. The verified purity reduces the likelihood of off‑target effects arising from unidentified impurities, a critical factor when establishing concentration‑response relationships for new screening assays.

Application

Selection Property

Validation Focus

Non-folate TS inhibition studies

Non-polyglutamatable chemotype

TS binding in folate-resistant models

Dual-target polypharmacology

TS/12-LOX dual annotation

Synergy and cross-target assay context

Positional isomer SAR mapping

Meta-tolyl positional isomer probe

Meta/para binding differentiation

Bioassay reference standard

Documented purity and analytical QC

Impurity interference and reproducibility

• [1] Bisset GM, Pawelczak K, Jackman AL, Calvert AH, Hughes LR. Syntheses and thymidylate synthase inhibitory activity of ICI D1694 conjugates. J Med Chem. 1992;35:859‑866. BindingDB ChEMBL_209983 (CHEMBL878640). View Source
• [2] PubChem Compound Summaries: CID 775545 (m‑tolyl, CAS 326173‑99‑3) and CID 775546 (p‑tolyl, CAS 326174‑42‑9). National Center for Biotechnology Information. View Source